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Compound of Interest

Compound Name: N-Boc-2,6-Dimethyl-L-tyrosine
CAS No.: 99953-00-1
Cat. No.: B1339673
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of N-Boc-
2,6-dimethyl-L-tyrosine, a critical building block in the development of advanced therapeutic
agents. This document is intended for researchers, scientists, and professionals in the field of
drug development who are utilizing this compound in their work.

Core Physicochemical Properties

N-Boc-2,6-dimethyl-L-tyrosine, a derivative of the amino acid L-tyrosine, is distinguished by
the presence of a tert-butyloxycarbonyl (Boc) protecting group on the amine and two methyl
groups on the aromatic ring. These modifications enhance its utility in peptide synthesis by
improving stability and solubility in organic solvents.[1][2]

Table 1: General and Physicochemical Properties of N-Boc-2,6-Dimethyl-L-tyrosine
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Property Value Reference
CAS Number 99953-00-1 [2][3][4][5]16]
Molecular Formula C16H23NOs [2][3][5][6]
Molecular Weight 309.36 g/mol [2][3]
Appearance White solid [2][3]

Optical Rotation

[a]2°D =-11£2° (c=1in
MeOH)

[2]

Melting Point

Data not readily available. For
comparison, the related
compound N-Fmoc-2,6-
dimethyl-L-tyrosine has a
melting point of 200-210°C.

[7]

Solubility

Generally soluble in organic
solvents such as methanol,
ethanol, and DMSO. Sparingly
soluble in water. Quantitative

data is not readily available.

[2]

pKa

Data not readily available. For
comparison, the predicted pKa
of N-Fmoc-2,6-dimethyl-L-
tyrosine is 3.03 + 0.10.

[7]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of N-

Boc-2,6-dimethyl-L-tyrosine. Below are the expected spectral characteristics based on the

analysis of related compounds.

Table 2: Predicted NMR and IR Spectral Data for N-Boc-2,6-Dimethyl-L-tyrosine
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Spectroscopy

Expected Peaks and Assignments

1H NMR

- Singlet around 1.4 ppm (9H, tert-butyl group of
Boc). - Signals for the two aromatic methyl
groups. - Signals for the aromatic protons. -
Multiplet for the a-proton. - Doublet of doublets
for the B-protons. - Broad singlet for the N-H

proton of the carbamate.

13C NMR

- Signals for the quaternary and methyl carbons
of the Boc group (~80 ppm and ~28 ppm,
respectively). - Carbonyl carbon of the
carbamate (~155 ppm). - Carboxylic acid
carbonyl carbon (~175 ppm). - Signals for the
aromatic carbons, including the two methyl-
substituted carbons and the hydroxyl-bearing
carbon. - Signal for the a-carbon (~55 ppm). -

Signal for the -carbon.

FTIR (cm™1)

- Broad O-H stretch from the carboxylic acid and
phenolic hydroxyl group. - N-H stretch from the
carbamate. - C-H stretches from the aliphatic
and aromatic groups. - C=0 stretch from the
carboxylic acid and the Boc-protecting group
(~1700-1750 cm™1). - Aromatic C=C stretches. -
C-O stretches.

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are provided

below. These are general protocols that can be adapted for N-Boc-2,6-dimethyl-L-tyrosine.

Melting Point Determination

The melting point can be determined using a digital melting point apparatus.

» Sample Preparation: A small amount of the crystalline solid is placed in a capillary tube and

compacted.
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e Measurement: The capillary tube is placed in the heating block of the apparatus.

e Procedure: The temperature is increased at a slow, controlled rate (e.g., 1-2 °C/min) near the
expected melting point. The temperature range from the appearance of the first liquid drop to
the complete melting of the solid is recorded as the melting range.[8] For compounds that
may decompose, fast scanning calorimetry (FSC) can be employed to determine the melting
properties by using very high heating rates.[9][10][11]

Solubility Determination

A general protocol to determine the solubility of a protected amino acid is as follows:

e Solvent Selection: A range of solvents of varying polarity should be tested (e.g., water,
methanol, ethanol, DMSO, DMF).

e Procedure: Start by attempting to dissolve a small, known amount of the compound in a
minimal volume of the solvent at room temperature.[12][13]

o Observation: If the compound does not dissolve, gentle heating or sonication can be applied.
[12]

e Quantification: For quantitative analysis, a saturated solution is prepared and allowed to
equilibrate. The concentration of the dissolved compound in the supernatant is then
determined using a suitable analytical method, such as HPLC or UV-Vis spectroscopy.

NMR Spectroscopy

NMR spectra are recorded on a spectrometer (e.g., 400 MHz or higher) using a deuterated
solvent.

o Sample Preparation: 5-10 mg of the sample is dissolved in approximately 0.6-0.7 mL of a
suitable deuterated solvent (e.g., CDClz, DMSO-ds, or MeOD) in an NMR tube.[14][15]

e 1H NMR Acquisition: A standard proton spectrum is acquired. Key parameters include the
number of scans, spectral width, and relaxation delay.[15]

e 13C NMR Acquisition: A proton-decoupled carbon spectrum is acquired. A larger number of
scans is typically required.[14]
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o Data Processing: The raw data is processed using appropriate software, involving Fourier
transformation, phase correction, baseline correction, and calibration to the residual solvent
peak.[14][15]

Role in Drug Development and Signhaling Pathways

N-Boc-2,6-dimethyl-L-tyrosine is a crucial intermediate in the synthesis of peptidomimetics,
particularly those targeting opioid receptors. The incorporation of the 2,6-dimethyl-L-tyrosine
(Dmt) residue in place of tyrosine has been shown to significantly increase the potency and
selectivity of ligands for opioid receptors, especially the mu-opioid receptor (MOR).[16][17][18]
This enhancement is attributed to the conformational constraints imposed by the methyl
groups, which can lead to a more favorable interaction with the receptor binding pocket.

The activation of opioid receptors, which are G-protein coupled receptors (GPCRS), initiates a
cascade of intracellular signaling events.

Intracellular Space

Extracellular Space Cell Membrane

Opioid Ligand Binding Opioid Receptor
(e.g.. Dmt-containing peptide) (e.g.. MOR)

Activation
M th K+ Channel
MAPK Pathway
mery D
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Caption: Opioid receptor signaling pathway.

The binding of an opioid agonist to its receptor triggers the activation of an associated
intracellular G-protein (specifically of the Gi/o family).[19][20] This leads to the dissociation of
the Ga and Gy subunits. The Ga subunit inhibits adenylyl cyclase, resulting in decreased
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intracellular cyclic AMP (CAMP) levels.[21] The Gy subunit can directly modulate ion channels,
leading to the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels
and the inhibition of voltage-gated calcium channels.[1][21] This combined action results in
hyperpolarization of the neuronal membrane and reduced neurotransmitter release, which are
key mechanisms underlying analgesia. Additionally, opioid receptor activation can lead to the
recruitment of B-arrestin, which can mediate receptor desensitization and internalization, as
well as initiate G-protein-independent signaling cascades, such as the mitogen-activated
protein kinase (MAPK) pathway.[19]

The following diagram illustrates a typical experimental workflow for the synthesis and
characterization of a peptide incorporating N-Boc-2,6-dimethyl-L-tyrosine.
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Caption: Peptide synthesis and characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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